Cas no 120018-42-0 (Chrysene, 6-azido-)

• Product Name: Chrysene, 6-azido-
• CAS No: 120018-42-0
• MF: C₁₈H₁₁N₃
• MW: 269.300043344498
• CID: 221300
• PubChem ID: 147477
• Update Time: 2025-04-19

Chrysene, 6-azido- Chemical and Physical Properties

Names and Identifiers

• Chrysene, 6-azido-
• 6-azidochrysene
• DTXSID20152656
• 120018-42-0

• Inchi： 1S/C18H11N3/c19-21-20-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
• InChI Key： ZNBZIAQLJXDUOV-UHFFFAOYSA-N
• SMILES： N(C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 269.09543
• Monoisotopic Mass: 269.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76